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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B12395921

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methylanisole-d3 is the deuterated form of 4-Methylanisole, an organic compound used as a
flavoring agent and an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]
[2] In research and drug development, deuterated compounds like 4-Methylanisole-d3 are
crucial as internal standards for quantitative analysis by mass spectrometry (MS) and in

nuclear magnetic resonance (NMR) spectroscopy.[3][4] The substitution of hydrogen with
deuterium, a stable, non-radioactive isotope, allows for differentiation from the non-deuterated
analyte, improving the accuracy of analytical measurements.[3][4][5] This protocol provides a
detailed procedure for the preparation of a standard stock solution of 4-Methylanisole-d3.

Compound Data

A summary of the key quantitative data for 4-Methylanisole-d3 and its non-deuterated analog
is presented below for easy reference and comparison.
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Property 4-Methylanisole-d3 4-Methylanisole
1-Methoxy-4-methylbenzene,
Synonyms 4-Methoxytoluene-d3
p-Cresyl methyl ether
CAS Number 14202-49-4[1] 104-93-8[6]
Molecular Formula CsH7D30[1] CsH100[6][7]
Molecular Weight 125.18 g/mol [1] 122.16 g/mol [8]
Clear, colorless to light yellow
Appearance o
liquid[6][9]
Density - 0.969 g/mL at 25 °C
Boiling Point - 174 °C

Health and Safety Precautions

While 4-Methylanisole-d3 is a deuterated compound and not radioactive, the safety
precautions for its non-deuterated counterpart should be strictly followed due to similar
chemical properties.

Hazard Statements: Flammable liquid and vapor. Harmful if swallowed. Causes skin
irritation. Suspected of damaging fertility or the unborn child.[10][11][12]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

e Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors. Keep away from heat, sparks, open flames, and other ignition sources.
[10][11][13] Avoid contact with skin and eyes.[10][11]

o Storage: Store the neat compound and prepared solutions in a cool, dry, and well-ventilated
area in tightly sealed containers.[10][11]

Experimental Protocol: Stock Solution Preparation
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This protocol describes the preparation of a 1 mg/mL stock solution of 4-Methylanisole-d3.
The final concentration can be adjusted based on specific experimental needs by modifying the
amount of solute or the final volume of the solvent.

4.1. Materials and Reagents

» 4-Methylanisole-d3 (Purity: 298%)

e Analytical balance (readable to at least 0.1 mg)
o Volumetric flask (e.g., 10 mL, Class A)

o Glass Pasteur pipette or syringe

e Solvent of choice: Methanol (HPLC grade), Acetonitrile (HPLC grade), or Dimethyl sulfoxide
(DMSO). The choice of solvent should be based on the requirements of the downstream
application. 4-Methylanisole is miscible with common organic solvents.[9]

e Weighing paper or boat

e Spatula

4.2. Procedure

o Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

» Weigh the Compound: Carefully weigh approximately 10 mg of 4-Methylanisole-d3 into the
tared weighing boat. Record the exact weight.

o Transfer to Volumetric Flask: Quantitatively transfer the weighed 4-Methylanisole-d3 into a
10 mL Class A volumetric flask.

o Dissolve the Compound: Add a small amount of the chosen solvent (e.g., ~5 mL of methanol)
to the volumetric flask. Gently swirl the flask to dissolve the compound completely.

e Bring to Volume: Once the solute is fully dissolved, add more solvent to the flask until the
bottom of the meniscus is aligned with the calibration mark on the neck of the flask.
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» Homogenize the Solution: Cap the volumetric flask securely and invert it 15-20 times to
ensure the solution is homogeneous.

e Label and Store: Transfer the stock solution to a properly labeled, sealed storage vial. The
label should include the compound name, concentration, solvent, preparation date, and the
preparer's initials. For long-term storage, it is recommended to store the solution at -20°C for
up to one month or -80°C for up to six months.[14]

Quality Control

To ensure the accuracy of the prepared stock solution, the following quality control steps are
recommended:

 Purity Verification: The purity of the neat 4-Methylanisole-d3 should be confirmed by the
supplier's Certificate of Analysis (CoA). If necessary, purity can be re-verified using
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic
Resonance (NMR) spectroscopy.

o Concentration Verification: The concentration of the stock solution can be verified by
preparing a dilution series and analyzing it using a calibrated analytical instrument, such as a
GC-MS or LC-MS/MS system.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the preparation of the 4-
Methylanisole-d3 stock solution.
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Caption: Workflow for preparing a 4-Methylanisole-d3 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12395921?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-methylanisole-d3.html
https://www.chemimpex.com/fr/products/27173
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.pharmaffiliates.com/en/blog/the-role-of-deuterated-compounds-in-pharmaceutical-rd-and-testing
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://www.thermofisher.com/order/catalog/product/164662500
https://www.thermofisher.com/order/catalog/product/164662500
https://www.axios-research.com/4-methylanisole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxy-4-methylbenzene
https://wap.guidechem.com/encyclopedia/4-methylanisole-dic1866.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.fishersci.com/store/msds?partNumber=AC164660025&productDescription=4-METHYLANISOLE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11572AP&productDescription=4-METHYLANISOLE+500ML&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-232874.pdf
https://www.medchemexpress.com/4-methylanisole.html
https://www.benchchem.com/product/b12395921#protocol-for-preparing-a-4-methylanisole-d3-stock-solution
https://www.benchchem.com/product/b12395921#protocol-for-preparing-a-4-methylanisole-d3-stock-solution
https://www.benchchem.com/product/b12395921#protocol-for-preparing-a-4-methylanisole-d3-stock-solution
https://www.benchchem.com/product/b12395921#protocol-for-preparing-a-4-methylanisole-d3-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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